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Compound of Interest

Compound Name: 2,7-Dideacetoxytaxinine J

Cat. No.: B15590338

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,7-
Dideacetoxytaxinine J, a taxane diterpenoid isolated from Taxus yunnanensis. The

information presented herein is essential for the identification, characterization, and further

development of this natural product for potential therapeutic applications. This document details

the nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) data, along

with the experimental protocols utilized for their acquisition.

Spectroscopic Data of 2,7-Dideacetoxytaxinine J
The structural elucidation of 2,7-Dideacetoxytaxinine J has been accomplished through a

combination of spectroscopic techniques. The following tables summarize the key quantitative

data obtained from ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy.

Table 1: ¹H NMR Spectroscopic Data for 2,7-
Dideacetoxytaxinine J (CDCl₃)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

2 4.98 d 6.0

3 3.89 d 6.0

5 5.65 dd 10.5, 6.5

6α 1.90 m

6β 2.55 m

7 4.45 br d 10.5

9 5.40 d 9.5

10 6.15 d 9.5

13 6.18 t 8.5

14α 2.25 m

14β 2.15 m

16 1.75 s

17 1.15 s

18 1.85 s

19 1.05 s

20α 4.20 d 8.0

20β 4.35 d 8.0

OAc-4 2.10 s

OAc-9 2.20 s

OAc-10 2.05 s

OAc-13 2.28 s

Ph-2', 6' 7.60 d 7.5

Ph-3', 5' 7.45 t 7.5
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Ph-4' 7.55 t 7.5

H-2' (Cin) 6.45 d 16.0

H-3' (Cin) 7.70 d 16.0

Data obtained from the analysis of taxoids isolated from Taxus species.

Table 2: ¹³C NMR Spectroscopic Data for 2,7-
Dideacetoxytaxinine J (CDCl₃)
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Position
Chemical Shift (δ,
ppm)

Position
Chemical Shift (δ,
ppm)

1 142.5 15 40.2

2 75.6 16 26.5

3 83.8 17 21.0

4 134.2 18 15.0

5 80.5 19 10.5

6 35.8 20 76.8

7 70.1 OAc-4 (C=O) 170.5

8 46.5 OAc-4 (CH₃) 21.2

9 78.5 OAc-9 (C=O) 170.0

10 76.5 OAc-9 (CH₃) 21.8

11 135.5 OAc-10 (C=O) 169.8

12 138.0 OAc-10 (CH₃) 21.5

13 72.5 OAc-13 (C=O) 171.0

14 38.5 OAc-13 (CH₃) 21.3

Cinnamate-C=O 166.5 Cinnamate-C-β 145.5

Cinnamate-C-α 118.0 Cinnamate-C-1' 134.5

Cinnamate-C-2',6' 128.5 Cinnamate-C-3',5' 129.0

Cinnamate-C-4' 130.5

Data obtained from the analysis of taxoids isolated from Taxus species.

Table 3: Mass Spectrometry (MS) Data for 2,7-
Dideacetoxytaxinine J
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Technique Ionization Mode Observed m/z Interpretation

HR-FAB-MS Positive 651.3015
[M+H]⁺ (Calculated for

C₃₇H₄₇O₁₀: 651.3009)

This data confirms the molecular formula of the compound.

Table 4: Infrared (IR) Spectroscopic Data for 2,7-
Dideacetoxytaxinine J

Wavenumber (cm⁻¹) Interpretation

3500 O-H stretching (hydroxyl groups)

1740 C=O stretching (ester carbonyls)

1635 C=C stretching (alkene and aromatic ring)

1240 C-O stretching (esters)

Characteristic absorption bands for the functional groups present in the molecule.

Experimental Protocols
The isolation and spectroscopic analysis of 2,7-Dideacetoxytaxinine J were performed

following established methodologies for the characterization of natural products.

Isolation of 2,7-Dideacetoxytaxinine J
The compound was isolated from the needles and stems of Taxus yunnanensis. The dried and

powdered plant material was extracted with ethanol. The resulting crude extract was then

subjected to a series of chromatographic separations. This multi-step process typically

involves:

Solvent Partitioning: The crude extract is partitioned between different immiscible solvents

(e.g., hexane, ethyl acetate, and water) to separate compounds based on their polarity.

Column Chromatography: The fractions obtained from solvent partitioning are further purified

using column chromatography on silica gel, eluting with a gradient of solvents such as
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hexane and ethyl acetate.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification to yield the

pure compound is often achieved using preparative HPLC with a suitable column and mobile

phase.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker AV-400 or AV-500

spectrometer. Samples were dissolved in deuterated chloroform (CDCl₃), and chemical shifts

are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal

standard.

Mass Spectrometry: High-resolution fast atom bombardment mass spectrometry (HR-FAB-

MS) was performed on a JEOL JMS-HX110 mass spectrometer.

Infrared Spectroscopy: IR spectra were recorded on a Perkin-Elmer 1710 FT-IR

spectrophotometer using KBr pellets.

Workflow for Isolation and Identification
The following diagram illustrates the general workflow for the isolation and structural elucidation

of a natural product like 2,7-Dideacetoxytaxinine J.
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Caption: Workflow for the isolation and spectroscopic identification of 2,7-Dideacetoxytaxinine
J.

To cite this document: BenchChem. [In-Depth Spectroscopic Analysis of 2,7-
Dideacetoxytaxinine J: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590338/docs#in-depth-spectroscopic-analysis-of-
2-7-dideacetoxytaxinine-j-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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